Cas no 871126-17-9 (6-Bromo-2-fluoro-3-methoxyphenylboronic acid)

• Product Name: 6-Bromo-2-fluoro-3-methoxyphenylboronic acid
• CAS No: 871126-17-9
• MF: C₇H₇BBrFO₃
• MW: 248.842085123062
• MDL: MFCD09258756
• CID: 69169
• PubChem ID: 44558203
• Update Time: 2025-06-07

6-Bromo-2-fluoro-3-methoxyphenylboronic acid Chemical and Physical Properties

Names and Identifiers

• (6-Bromo-2-fluoro-3-methoxyphenyl)boronic acid
• 6-Bromo-2-fluoro-3-methoxybenzeneboronic acid
• 2-Fluoro-3-methoxy-6-bromophenylboronic acid
• 6-Bromo-2-fluoro-3-methoxyphenylboronic acid
• MFCD09258756
• 871126-17-9
• BS-25864
• J-518326
• DTXSID50659406
• CS-0113007
• AKOS015835353
• 6-Bromo-2-fluoro-3-methoxyphenylboronicacid
• FT-0651980
• (6-Bromo-2-fluoro-3-methoxyphenyl)boronicacid
• N11939
• A841962
• (6-bromo-2-fluoro-3-methoxy-phenyl)boronic acid
• DB-029225

• MDL： MFCD09258756
• Inchi： 1S/C7H7BBrFO3/c1-13-5-3-2-4(9)6(7(5)10)8(11)12/h2-3,11-12H,1H3
• InChI Key： NUWSIUDCKHWOJN-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C(=C1B(O)O)F)OC

Computed Properties

• Exact Mass: 247.96600
• Monoisotopic Mass: 247.966
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.7A^2

Experimental Properties

• Density: 1.68
• Boiling Point: 379.1 °C at 760 mmHg
• Flash Point: 379.1 °C at 760 mmHg
• PSA: 49.69000
• LogP: 0.27660

6-Bromo-2-fluoro-3-methoxyphenylboronic acid Security Information

• Hazard Statement： Irritant
• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on 6-Bromo-2-fluoro-3-methoxyphenylboronic acid

Comprehensive Overview of 6-Bromo-2-fluoro-3-methoxyphenylboronic acid (CAS No. 871126-17-9)

6-Bromo-2-fluoro-3-methoxyphenylboronic acid (CAS No. 871126-17-9) is a highly versatile boronic acid derivative widely utilized in organic synthesis, pharmaceutical research, and material science. This compound belongs to the class of arylboronic acids, which are pivotal intermediates in Suzuki-Miyaura cross-coupling reactions, a cornerstone of modern synthetic chemistry. With its unique bromo, fluoro, and methoxy functional groups, this compound offers exceptional reactivity and selectivity, making it a sought-after building block for designing complex molecules.

The growing demand for 6-Bromo-2-fluoro-3-methoxyphenylboronic acid is driven by its applications in drug discovery, particularly in the development of small-molecule inhibitors and bioconjugates. Researchers are increasingly exploring its potential in targeted therapy and precision medicine, aligning with the current trend toward personalized healthcare solutions. Its role in proteolysis-targeting chimeras (PROTACs) and covalent inhibitors has also garnered significant attention, as these technologies revolutionize treatment strategies for diseases like cancer and neurodegenerative disorders.

From a synthetic perspective, 6-Bromo-2-fluoro-3-methoxyphenylboronic acid is valued for its stability and compatibility with diverse reaction conditions. The presence of both electron-withdrawing (bromo and fluoro) and electron-donating (methoxy) substituents enables fine-tuning of electronic properties, facilitating the construction of heterocyclic scaffolds and functionalized aromatics. This adaptability makes it a favorite among chemists working on high-throughput screening and combinatorial chemistry.

In material science, this compound contributes to the development of organic electronic materials, such as OLEDs and conductive polymers. Its ability to participate in palladium-catalyzed couplings allows for the precise assembly of π-conjugated systems, which are critical for optimizing optoelectronic properties. As the demand for flexible electronics and sustainable materials rises, 6-Bromo-2-fluoro-3-methoxyphenylboronic acid is poised to play a key role in advancing these technologies.

Quality and purity are paramount for 6-Bromo-2-fluoro-3-methoxyphenylboronic acid, as impurities can significantly impact reaction outcomes. Reputable suppliers provide detailed analytical certificates (e.g., HPLC, NMR) to ensure compliance with research and industrial standards. Storage recommendations typically include protection from moisture and light, often under inert conditions, to preserve its reactivity.

Environmental and safety considerations are also critical when handling this compound. While it is not classified as hazardous under standard regulations, proper laboratory practices—such as using personal protective equipment (PPE) and fume hoods—are essential. Researchers are increasingly adopting green chemistry principles to minimize waste and improve sustainability in synthetic workflows involving boronic acid derivatives.

In summary, 6-Bromo-2-fluoro-3-methoxyphenylboronic acid (CAS No. 871126-17-9) is a multifaceted compound with broad applications in cutting-edge research. Its relevance in drug development, material innovation, and sustainable chemistry ensures its continued prominence in scientific advancements. As interdisciplinary collaborations expand, this compound will likely unlock new possibilities in biomedical engineering and smart materials.